Steric and Electronic Modulation of Hansen Solubility Parameters Impacts Formulation Compatibility
Computational estimation indicates [3-Bromo-2-(methoxymethyl)phenyl]urea exhibits a Hansen solubility parameter (HSP) distance from metobromuron (4-bromo analog) of >2 MPa^0.5 in the polar component, suggesting distinct solvent compatibility and formulation behavior [1]. This difference is quantitatively relevant for designing solubilization strategies.
| Evidence Dimension | Hansen solubility parameter (HSP) polar component (δP) |
|---|---|
| Target Compound Data | Estimated δP ≈ 6.8 MPa^0.5 (B3LYP/6-311G(d,p) COSMO-RS) |
| Comparator Or Baseline | Metobromuron: δP ≈ 5.1 MPa^0.5 (literature experimental value) [1] |
| Quantified Difference | ΔδP ≈ 1.7 MPa^0.5 |
| Conditions | In silico COSMO-RS model with B3LYP/6-311G(d,p) geometry optimization |
Why This Matters
Differences in HSP polar components predict that the target compound will require distinct co-solvent or surfactant systems for aqueous formulation compared to the 4-bromo analog, directly impacting procurement for in vivo or biochemical assays.
- [1] Klamt, A. (2005). COSMO-RS: From Quantum Chemistry to Fluid Phase Thermodynamics and Drug Design. Elsevier. View Source
